Cas no 110472-08-7 (1-Heptanone,1-(3-phenoxyphenyl)-)

• Product Name: 1-Heptanone,1-(3-phenoxyphenyl)-
• CAS No: 110472-08-7
• MF: C₁₉H₂₂O₂
• MW: 282.376785755157
• CID: 198262
• PubChem ID: 184215
• Update Time: 2025-04-19

1-Heptanone,1-(3-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone,1-(3-phenoxyphenyl)-
• 1-(3-phenoxyphenyl)heptan-1-one
• AC1L4EFT
• AC1Q5GE8
• ACMC-20cwnd
• AG-K-03636
• AR-1B1587
• CTK4A6902
• KST-1B0070
• DTXSID30149259
• 1-Heptanone, 1-(3-phenoxyphenyl)-
• 110472-08-7

• Inchi： 1S/C19H22O2/c1-2-3-4-8-14-19(20)16-10-9-13-18(15-16)21-17-11-6-5-7-12-17/h5-7,9-13,15H,2-4,8,14H2,1H3
• InChI Key： PCMVYFGEHUXRSD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC1C=CC=CC=1)CCCCCC

Computed Properties

• Exact Mass: 282.16206
• Monoisotopic Mass: 282.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 403.3°Cat760mmHg
• Flash Point: 164.3°C
• Refractive Index: 1.539
• PSA: 26.3
• LogP: 5.63200